Cas no 1807293-90-8 (2-Cyano-5-(difluoromethyl)isonicotinic acid)

• Product Name: 2-Cyano-5-(difluoromethyl)isonicotinic acid
• CAS No: 1807293-90-8
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4903520
• Update Time: 2025-10-30

2-Cyano-5-(difluoromethyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)isonicotinic acid

• Inchi： 1S/C8H4F2N2O2/c9-7(10)6-3-12-4(2-11)1-5(6)8(13)14/h1,3,7H,(H,13,14)
• InChI Key： JCEYFPAWVSGRRX-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=CC=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-5-(difluoromethyl)isonicotinic acid

Recent Advances in the Study of 2-Cyano-5-(difluoromethyl)isonicotinic Acid (CAS: 1807293-90-8)

2-Cyano-5-(difluoromethyl)isonicotinic acid (CAS: 1807293-90-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, characterized by its cyano and difluoromethyl substituents, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, positioning it as a molecule with considerable research and commercial value.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 2-Cyano-5-(difluoromethyl)isonicotinic acid, highlighting its role as a key intermediate in the production of novel kinase inhibitors. The researchers developed a high-yield, scalable synthesis route that minimizes the use of hazardous reagents, addressing previous challenges in large-scale production. The study also demonstrated the compound's stability under various pH conditions, a critical factor for its potential use in pharmaceutical formulations.

In the realm of agrochemical research, 2-Cyano-5-(difluoromethyl)isonicotinic acid has shown remarkable potential as a precursor for developing new-generation fungicides. A recent patent application (WO2023057892) discloses its incorporation into compounds exhibiting broad-spectrum activity against phytopathogenic fungi, particularly those affecting cereal crops. The difluoromethyl group appears to enhance the bioavailability and systemic movement of these derivatives within plant tissues, while the cyano group contributes to their binding affinity with fungal enzyme targets.

Structural-activity relationship (SAR) studies have revealed that the unique electronic properties conferred by the difluoromethyl group at the 5-position significantly influence the compound's interactions with biological targets. Computational modeling and X-ray crystallography data published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrate how this moiety affects the molecule's conformational flexibility and hydrogen bonding capacity, providing insights for rational drug design approaches utilizing this scaffold.

Recent pharmacological investigations have identified 2-Cyano-5-(difluoromethyl)isonicotinic acid derivatives as potential modulators of inflammatory pathways. A preclinical study reported in European Journal of Pharmacology showed that certain amidated derivatives exhibit selective inhibition of cyclooxygenase-2 (COX-2) with reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings suggest promising applications in developing safer anti-inflammatory agents, though further optimization and clinical evaluation are warranted.

The compound's metabolic stability and pharmacokinetic profile were systematically evaluated in a 2024 Drug Metabolism and Disposition publication. Using advanced LC-MS/MS techniques, researchers characterized its phase I and II metabolism pathways, identifying the major metabolites and evaluating their biological activities. These studies provide crucial data for future drug development programs considering this chemical scaffold.

From a commercial perspective, the global market for 2-Cyano-5-(difluoromethyl)isonicotinic acid is projected to grow significantly, driven by its expanding applications in both pharmaceutical and agricultural sectors. Recent industry reports indicate increasing demand from contract research organizations and specialty chemical manufacturers, with several companies having established GMP-compliant production capabilities for this compound and its derivatives.

In conclusion, the growing body of research on 2-Cyano-5-(difluoromethyl)isonicotinic acid (CAS: 1807293-90-8) underscores its versatility as a chemical building block with multiple valuable applications. Ongoing studies continue to uncover new aspects of its reactivity, biological activity, and formulation potential, making it a compound of sustained interest in chemical biology and pharmaceutical research. Future directions likely include further exploration of its therapeutic potential and the development of more efficient synthetic methodologies to meet the increasing industrial demand.